Cas no 76628-84-7 (3-[4-[(4-methoxyphenyl)methylidene]-2,3-dioxopyrrolidin-1-yl]propanoic Acid)

• Product Name: 3-[4-[(4-methoxyphenyl)methylidene]-2,3-dioxopyrrolidin-1-yl]propanoic Acid
• CAS No: 76628-84-7
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 882101
• PubChem ID: 5857514
• Update Time: 2025-04-19

3-[4-[(4-methoxyphenyl)methylidene]-2,3-dioxopyrrolidin-1-yl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(4-methoxyphenyl)methylidene]-2,3-dioxopyrrolidin-1-yl]propanoic Acid
• 3-(4-(4-Methoxybenzylidene)-2,3-dioxopyrrolidin-1-yl)propanoic acid
• NSC140046
• NSC-140046
• 76628-84-7

• Inchi： 1S/C15H15NO5/c1-21-12-4-2-10(3-5-12)8-11-9-16(7-6-13(17)18)15(20)14(11)19/h2-5,8H,6-7,9H2,1H3,(H,17,18)/b11-8+
• InChI Key： FFZFOPJYTBRNAG-DHZHZOJOSA-N
• SMILES： O=C1C(/C(=C/C2C=CC(=CC=2)OC)/CN1CCC(=O)O)=O

Computed Properties

• Exact Mass: 289.09505
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.91
• LogP: 0.90250